Cas no 60474-62-6 (Cholesteryl 4-nonylphenyl carbonate)

• Product Name: Cholesteryl 4-nonylphenyl carbonate
• CAS No: 60474-62-6
• Molecular Formula: C₄₃H₆₈O₃
• Molecular Weight: 632.99822
• CID: 57558
• PubChem ID: 44134630

Cholesteryl 4-nonylphenyl carbonate Properties

Names and Identifiers

• Cholesteryl 4-nonylphenyl carbonate
• [2-[10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]-4-nonylphenyl] hydrogen carbonate
• Cholesteryl P-Nonylphenyl Carbonate
• 2-[2,15-dimethyl-14-(6-methylheptan-2-yl)tetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-7-en-5-yl]-4-nonylphenyl hydrogen carbonate
• Cholest-5-en-3-ol(3b)-,nonylphenyl carbonate (9CI)
• Cholesteryl nonylphenylcarbonate
• Cholest-5-en-3-ol(3b)-, nonylphenyl carbonate (9CI)
• 60474-62-6
• Cholest-5-en-3-ol (3.beta.)-, nonylphenyl carbonate
• DTXSID60975886
• 2-(Cholest-5-en-3-yl)-4-nonylphenyl hydrogen carbonate
• KUXNVSCEYRWPSC-UHFFFAOYSA-N

• InChIKey： KUXNVSCEYRWPSC-UHFFFAOYSA-N
• Inchi： 1S/C43H68O3/c1-7-8-9-10-11-12-13-17-33-18-21-35(22-19-33)45-41(44)46-36-26-28-42(5)34(30-36)20-23-37-39-25-24-38(32(4)16-14-15-31(2)3)43(39,6)29-27-40(37)42/h18-22,31-32,36-40H,7-17,23-30H2,1-6H3/t32-,36+,37+,38-,39+,40+,42+,43-/m1/s1
• SMILES： CCCCCCCCCC1C=CC(OC(=O)O)=C(C2CCC3(C4CCC5(C(CCC5C4CC=C3C2)C(CCCC(C)C)C)C)C)C=1

Computed Properties

• Exact Mass: 632.51700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 632.517
• Heavy Atom Count: 46
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.7
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 12.90510
• PSA: 35.53000
• Boiling Point: 675 °C at 760 mmHg
• Flash Point: 675 °C at 760 mmHg
• Density: 1.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids